Cas no 330445-74-4 (3-(morpholine-4-sulfonyl)-N-(1,3,4-thiadiazol-2-yl)benzamide)

• Product Name: 3-(morpholine-4-sulfonyl)-N-(1,3,4-thiadiazol-2-yl)benzamide
• CAS No: 330445-74-4
• MF: C₁₃H₁₄N₄O₄S₂
• MW: 354.404659748077
• CID: 5922690
• PubChem ID: 1101797
• Update Time: 2025-06-09

3-(morpholine-4-sulfonyl)-N-(1,3,4-thiadiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-(morpholinosulfonyl)-N-(1,3,4-thiadiazol-2-yl)benzamide
• Benzamide, 3-(4-morpholinylsulfonyl)-N-1,3,4-thiadiazol-2-yl-
• HMS2416D10
• F0914-3448
• BB 0222002
• 3-(MORPHOLINE-4-SULFONYL)-N-(1,3,4-THIADIAZOL-2-YL)BENZAMIDE
• WAY-301346
• 3-morpholin-4-ylsulfonyl-N-(1,3,4-thiadiazol-2-yl)benzamide
• MLS000523309
• Oprea1_220560
• CHEMBL1343191
• 330445-74-4
• SMR000123287
• Z56801432
• 3-(Morpholine-4-sulfonyl)-N-[1,3,4]thiadiazol-2-yl-benzamide
• 3-(Morpholine-4-sulfonyl)-N-[1,3,4]thiadiazol- 2-yl-benzamide
• SR-01000455345
• SR-01000455345-1
• AKOS000731340
• Oprea1_775724
• 3-(morpholine-4-sulfonyl)-N-(1,3,4-thiadiazol-2-yl)benzamide

• Inchi： 1S/C13H14N4O4S2/c18-12(15-13-16-14-9-22-13)10-2-1-3-11(8-10)23(19,20)17-4-6-21-7-5-17/h1-3,8-9H,4-7H2,(H,15,16,18)
• InChI Key： MBMODMMFBMXXKT-UHFFFAOYSA-N
• SMILES： C(NC1=NN=CS1)(=O)C1=CC=CC(S(N2CCOCC2)(=O)=O)=C1

Computed Properties

• Exact Mass: 354.04564729g/mol
• Monoisotopic Mass: 354.04564729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.536±0.06 g/cm3(Predicted)
• pka: 7.41±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-(morpholine-4-sulfonyl)-N-(1,3,4-thiadiazol-2-yl)benzamide

Comprehensive Overview of 3-(morpholine-4-sulfonyl)-N-(1,3,4-thiadiazol-2-yl)benzamide (CAS No. 330445-74-4)

3-(morpholine-4-sulfonyl)-N-(1,3,4-thiadiazol-2-yl)benzamide, with the CAS number 330445-74-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a morpholine sulfonyl group and a 1,3,4-thiadiazole moiety, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in drug discovery targeting resistant pathogens and cancer therapies.

The compound's synthetic pathway and structure-activity relationship (SAR) have been explored in recent studies, highlighting its versatility in medicinal chemistry. With the rise of computational drug design and AI-driven molecular modeling, 330445-74-4 has been investigated for its binding affinity to specific biological targets. This aligns with the growing demand for small-molecule therapeutics in precision medicine, a hot topic in 2024. Its sulfonamide and thiadiazole functional groups are known to contribute to metabolic stability, a critical factor in drug development.

From an industrial perspective, 3-(morpholine-4-sulfonyl)-N-(1,3,4-thiadiazol-2-yl)benzamide is often discussed in the context of green chemistry and sustainable synthesis. As environmental regulations tighten, researchers are optimizing its production to minimize waste and energy consumption. The compound's solubility and bioavailability properties are also under scrutiny, as these factors directly impact its applicability in formulation science.

In analytical chemistry, CAS 330445-74-4 is characterized using advanced techniques such as HPLC-MS and NMR spectroscopy. These methods ensure purity assessment and batch consistency, which are essential for regulatory compliance in pharmaceutical manufacturing. The compound's stability under various pH conditions is another area of active research, addressing common challenges in drug delivery systems.

The 1,3,4-thiadiazole ring in this molecule is particularly noteworthy, as this heterocycle is frequently associated with bioactive compounds. Recent publications have linked similar structures to anti-inflammatory and antidiabetic activities, sparking further interest in 330445-74-4. Patent databases reveal its inclusion in several intellectual property filings, suggesting commercial potential in niche therapeutic areas.

As the scientific community continues to explore structure-based drug design, 3-(morpholine-4-sulfonyl)-N-(1,3,4-thiadiazol-2-yl)benzamide serves as a valuable case study. Its molecular weight (356.4 g/mol) and logP value place it within the desirable range for oral drug candidates, per Lipinski's rule of five. These characteristics make it a frequent subject in ADMET prediction studies using machine learning algorithms.

In material science applications, derivatives of this compound have shown potential in organic electronics due to their electron-withdrawing properties. This interdisciplinary relevance demonstrates how CAS 330445-74-4 bridges gaps between pharmaceuticals and advanced materials. Such versatility is increasingly valuable in an era of convergent technologies.

Quality control protocols for 3-(morpholine-4-sulfonyl)-N-(1,3,4-thiadiazol-2-yl)benzamide typically involve ICH guidelines-compliant testing for residual solvents and heavy metals. These rigorous standards reflect the compound's potential transition from research-scale to GMP production, a process currently being streamlined through continuous manufacturing innovations.

The future research trajectory for 330445-74-4 likely includes cocrystal engineering to enhance its physicochemical properties, as well as prodrug development to overcome formulation challenges. With the pharmaceutical industry's shift toward targeted therapies, this compound's modular structure allows for strategic modifications to improve selectivity and reduce off-target effects.